Ethyl 3-(2,2-difluoroethylamino)propanoate

• Molecular Formula: C7H13F2NO2
• Molecular Weight: 181.18 g/mol
• IUPAC Name: ethyl 3-(2,2-difluoroethylamino)propanoate
• InChI: InChI=1S/C7H13F2NO2/c1-2-12-7(11)3-4-10-5-6(8)9/h6,10H,2-5H2,1H3
• InChI Key: SJNOXRRWZOUPEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNCC(F)F

Description

Ethyl 3-(2,2-difluoroethylamino)propanoate is a useful research compound. Its molecular formula is C7H13F2NO2 and its molecular weight is 181.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2-difluoroethylamine (0.50 g) was added to a suspension of ethyl 3-bromopropanoate (1.1 g), potassium iodide (0.10 g) in diisopropylethylamine (1.2 mL) and the mixture was stirred at 100° C. for 3.5 h. The mixture was cooled to RT and concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel to afford the sub-title compound (0.69 g) as a pale yellow oil; 1H NMR (300 MHz, CDCl3); 5.81 (1H, tt), 4.13 (2H, q), 2.95 (2H, dt), 2.93 (2H, t), 2.48 (2H, t), 1.24 (3H, t).